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Compound of Interest |

Compound Name: 2-Cyclohexylideneacetaldehyde
CAS No.: 1713-63-9
Cat. No.: B155133

2-Cyclohexylideneacetaldehyde, a reactive a,3-unsaturated aldehyde, serves as a valuable
building block in organic synthesis. Its unique structure, featuring a reactive aldehyde functional
group conjugated with an exocyclic double bond, makes it a versatile precursor for the
synthesis of more complex molecular architectures. This guide provides an in-depth overview
of its chemical identity, synthesis, properties, and safe handling protocols, tailored for
researchers, scientists, and professionals in drug development.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) Registry
Number.

CAS Number: 1713-63-9[1]

Chemical and Physical Properties

A comprehensive understanding of a compound's physical and chemical properties is
fundamental to its application in research and development. The key properties of 2-
Cyclohexylideneacetaldehyde are summarized below.
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Property Value Source
Molecular Formula CsH120 [1112]
Molecular Weight 124.18 g/mol [1][2]
IUPAC Name > [1]

cyclohexylideneacetaldehyde

Boiling Point 78-84°C at 12 mm Hg [3]

Synthesis of 2-Cyclohexylideneacetaldehyde: A
Mechanistic Approach

The synthesis of 2-Cyclohexylideneacetaldehyde can be achieved through a modified Wittig
reaction, a cornerstone of carbon-carbon double bond formation in organic chemistry. This
method offers a high degree of control and typically results in good yields. The following
protocol is based on established synthetic routes.[3][4]

Experimental Protocol: A Step-by-Step Guide

Materials:

Sodium hydride (51% oil dispersion)

« Dry tetrahydrofuran (THF)

¢ Diethyl 2-(cyclohexylamino)vinylphosphonate

e Cyclohexanone

e Oxalic acid dihydrate

 Diethyl ether

¢ Anhydrous sodium sulfate

o Saturated aqueous salt solution
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Procedure:

o Preparation of the Ylide: In a three-necked, round-bottomed flask equipped with a magnetic
stirrer, dropping funnel, and nitrogen inlet, a suspension of sodium hydride in dry THF is
prepared. The system is maintained under a nitrogen atmosphere to prevent the reaction of
the highly reactive sodium hydride with atmospheric moisture.

o A solution of diethyl 2-(cyclohexylamino)vinylphosphonate in dry THF is added dropwise to
the stirred suspension at 0-5°C. The low temperature is crucial to control the exothermic
reaction and prevent side reactions. This step generates the corresponding phosphonate
ylide.

o Wittig Reaction: A solution of cyclohexanone in dry THF is then added dropwise to the ylide
mixture, again maintaining the temperature at or below 5°C. The ylide attacks the
electrophilic carbonyl carbon of cyclohexanone, leading to the formation of an intermediate
oxaphosphetane.

e The reaction mixture is stirred for an additional 90 minutes at room temperature to ensure
the completion of the reaction. The oxaphosphetane intermediate then collapses to form the
desired alkene (2-cyclohexylideneacetaldehyde) and a phosphine oxide byproduct.

o Workup and Hydrolysis: The reaction is quenched by pouring the mixture into cold water.
The product is extracted with diethyl ether. The combined organic extracts are washed with a
saturated salt solution to remove water-soluble impurities and then dried over anhydrous
sodium sulfate.

e The crude product is then subjected to hydrolysis with a solution of oxalic acid dihydrate in
water under reflux. This step is necessary to hydrolyze any remaining imine intermediates to
the final aldehyde product.

 Purification: After cooling, the aqueous layer is extracted with diethyl ether. The combined
organic extracts are washed and dried. The solvent is removed under reduced pressure, and
the final product, 2-Cyclohexylideneacetaldehyde, is purified by vacuum distillation.[3]

Reaction Workflow Diagram

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b155133?utm_src=pdf-body
https://www.benchchem.com/product/b155133?utm_src=pdf-body
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/16458.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium Hydride in THF

Ylide Formation

(0-5°C)
@\elhyl 2-(cyclohexylam\nn)vinylphosphona{%

Wittig Reaction

" )
. Workup & Hydrolysis Purification -~
[Cyclohexanone in THF] > (Reflux) (Vacuum Distillation) 2-Cyclohexylideneacetaldehyde
Oxalic Acid Dihydrate

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Cyclohexylideneacetaldehyde.

Spectroscopic Characterization

To confirm the identity and purity of the synthesized 2-Cyclohexylideneacetaldehyde, a
combination of spectroscopic techniques is employed.

e 13C NMR Spectroscopy: Carbon NMR provides information about the carbon framework of
the molecule. The spectrum of 2-Cyclohexylideneacetaldehyde is expected to show
distinct signals for the aldehydic carbon, the carbons of the double bond, and the carbons of
the cyclohexyl ring.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the
components of a mixture and provides the mass-to-charge ratio of the compound, confirming
its molecular weight.

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in a molecule. The IR spectrum of 2-Cyclohexylideneacetaldehyde will exhibit
characteristic absorption bands for the C=0 stretch of the aldehyde and the C=C stretch of
the alkene.[1]

Applications in Research and Drug Development
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While specific drug development applications for 2-Cyclohexylideneacetaldehyde are not
extensively documented, its chemical structure makes it a promising candidate for further
synthetic transformations. The presence of both an aldehyde and a conjugated double bond
allows for a variety of chemical modifications, including:

» Nucleophilic Addition Reactions: The aldehyde group is susceptible to attack by
nucleophiles, enabling chain extension and the introduction of new functional groups.

e Michael Additions: The a,B-unsaturated system can undergo conjugate addition reactions,
allowing for the formation of new carbon-carbon bonds at the [3-position.

o Diels-Alder Reactions: The conjugated system can act as a dienophile in Diels-Alder
cycloadditions, leading to the formation of complex cyclic structures.

These reactive handles make 2-Cyclohexylideneacetaldehyde a valuable intermediate for
the synthesis of novel scaffolds for drug discovery and development. Its potential to be
elaborated into more complex structures is of significant interest to medicinal chemists.

Safety and Handling: A Precautionary Approach

As with any reactive chemical, proper safety precautions must be observed when handling 2-
Cyclohexylideneacetaldehyde. While specific toxicity data for this compound is limited,
general guidelines for handling aldehydes should be strictly followed.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles, and a lab coat.[5]

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[6]

o Fire Safety: Aldehydes are often flammable. Keep away from open flames, sparks, and hot
surfaces.[5] Use explosion-proof electrical equipment.[6]

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as oxidizing agents.[6][7]
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o Spill Management: In case of a spill, absorb the material with an inert absorbent and dispose
of it according to local regulations.[5]

It is important to consult the Safety Data Sheet (SDS) for detailed safety information before
handling this compound.[7]

Conclusion

2-Cyclohexylideneacetaldehyde is a versatile synthetic intermediate with significant potential
in organic synthesis. Its well-defined synthesis, coupled with its reactive functional groups,
makes it a valuable tool for researchers and drug development professionals. A thorough
understanding of its properties and adherence to strict safety protocols are essential for its
effective and safe utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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